Cas no 1086392-86-0 (2-(Pyrrolidin-3-yloxy)nicotinic acid)

• Product Name: 2-(Pyrrolidin-3-yloxy)nicotinic acid
• CAS No: 1086392-86-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 3168039
• PubChem ID: 53407555
• Update Time: 2025-06-11

2-(Pyrrolidin-3-yloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yloxy)pyridine-3-carboxylic acid
• 2-(PYRROLIDIN-3-YLOXY)-NICOTINIC ACID
• 1086392-86-0
• SB30578
• 2-(Pyrrolidin-3-yloxy)nicotinicacid
• 2-pyrrolidin-3-yloxypyridine-3-carboxylic acid
• 2-(Pyrrolidin-3-yloxy)nicotinic acid

• Inchi： 1S/C10H12N2O3/c13-10(14)8-2-1-4-12-9(8)15-7-3-5-11-6-7/h1-2,4,7,11H,3,5-6H2,(H,13,14)
• InChI Key： SYVVNOXHOUFSBO-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)C1CNCC1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Pyrrolidin-3-yloxy)nicotinic acid

Recent Advances in the Study of 2-(Pyrrolidin-3-yloxy)nicotinic acid (CAS: 1086392-86-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Pyrrolidin-3-yloxy)nicotinic acid (CAS: 1086392-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-oxynicotinic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(Pyrrolidin-3-yloxy)nicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving palladium-catalyzed coupling reactions, which demonstrated high efficiency and scalability. This advancement is critical for further preclinical and clinical development of the compound.

Pharmacological studies have revealed that 2-(Pyrrolidin-3-yloxy)nicotinic acid exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo experiments have shown its affinity for nicotinic acetylcholine receptors (nAChRs), particularly the α7 subtype, which is implicated in cognitive function and neuroprotection. These findings suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been explored, with promising results in models of chronic inflammation.

Another significant development is the investigation of 2-(Pyrrolidin-3-yloxy)nicotinic acid as a potential anticancer agent. Recent preclinical studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, including those resistant to conventional therapies. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway and modulates key signaling pathways involved in cell survival. These findings highlight its potential as a lead compound for the development of novel anticancer drugs.

In conclusion, the latest research on 2-(Pyrrolidin-3-yloxy)nicotinic acid (CAS: 1086392-86-0) underscores its multifaceted therapeutic potential. From its improved synthetic methods to its diverse pharmacological activities, this compound represents a promising candidate for further development in drug discovery. Future studies should focus on elucidating its detailed mechanisms of action and advancing it through clinical trials to fully realize its therapeutic benefits.